Methyl 2-(4-methoxy-1,3-dioxoisoindolin-2-yl)acetate

• Molecular Formula: C12H11NO5
• Molecular Weight: 249.22 g/mol
• IUPAC Name: methyl 2-(4-methoxy-1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C12H11NO5/c1-17-8-5-3-4-7-10(8)12(16)13(11(7)15)6-9(14)18-2/h3-5H,6H2,1-2H3
• InChI Key: ASTYPPNFDVQLPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=O)N(C2=O)CC(=O)OC

Description

Methyl 2-(4-methoxy-1,3-dioxoisoindolin-2-yl)acetate is a useful research compound. Its molecular formula is C12H11NO5 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(4-hydroxy-1,3-dioxoisoindolin-2-yl)acetate (160 mg, 0.680 mmol) in DMF (5 ml), K2CO3 (94 mg, 0.680 mmol) and iodomethane (88 μl, 1.361 mmol) were added, and the mixture was stirred under microwave irradiation at 100° C. for 1 hour. The insoluble inorganic salts were filtered off, the solvent was removed and the resulting crude product (130 mg, 0.522 mmol, 77% yield) was used in the following step without further purification. MS/ESI+ 250.1 [MH]+.